- Stereospecific Synthesis of (Z,Z)-Isobenzofurans via Radical-Enabled Cleavage of C(sp3)-C(sp3) and C(sp2)-Halogen Bonds, Advanced Synthesis & Catalysis, 2019, 361(23), 5340-5345
Cas no 943835-77-6 (5-fluoro-2-(2-phenylethynyl)benzaldehyde)
943835-77-6 structure
Product Name:5-fluoro-2-(2-phenylethynyl)benzaldehyde
CAS No:943835-77-6
MF:C15H9FO
MW:224.229767560959
MDL:MFCD28359713
CID:1123793
PubChem ID:46237651
Update Time:2024-10-25
5-fluoro-2-(2-phenylethynyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(2-phenylethynyl)benzaldehyde
- Benzaldehyde, 5-fluoro-2-(2-phenylethynyl)-
- 5-Fluoro-2-(phenylethynyl)benzaldehyde
- 2-(Phenylethynyl)-5-fluorobenzaldehyde
- AK317447
- 5-Fluoro-2-(2-phenylethynyl)benzaldehyde (ACI)
- DB-229345
- SCHEMBL15895659
- CS-0149699
- F21236
- F2167-5394
- DS-11495
- 943835-77-6
- AKOS027324375
-
- MDL: MFCD28359713
- Inchi: 1S/C15H9FO/c16-15-9-8-13(14(10-15)11-17)7-6-12-4-2-1-3-5-12/h1-5,8-11H
- InChI Key: CVVZKIZTBMTKLW-UHFFFAOYSA-N
- SMILES: O=CC1C(C#CC2C=CC=CC=2)=CC=C(F)C=1
Computed Properties
- Exact Mass: 224.064
- Monoisotopic Mass: 224.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.5
Experimental Properties
- Boiling Point: 361.6±32.0°C at 760 mmHg
5-fluoro-2-(2-phenylethynyl)benzaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C(BD293125)
5-fluoro-2-(2-phenylethynyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F265051-100mg |
5-Fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F265051-500mg |
5-Fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | F265051-1g |
5-Fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 1g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-200mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 200mg |
151.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-50mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 50mg |
54.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-250mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 250mg |
198CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-5g |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 5g |
1582CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-1g |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 1g |
529.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-100mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 100mg |
99CNY | 2021-05-08 | |
| Ambeed | A106494-250mg |
5-Fluoro-2-(phenylethynyl)benzaldehyde |
943835-77-6 | 95% | 250mg |
$187.0 | 2025-04-15 |
5-fluoro-2-(2-phenylethynyl)benzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 50 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 50 °C
Reference
- Synthesis of Functionalized Cyclobutane-Fused Naphthalene Derivatives via Cascade Reactions of Allenynes with tert-Butyl Nitrite, Advanced Synthesis & Catalysis, 2019, 361(6), 1271-1276
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 10 min, rt
1.2 20 h, 50 °C
1.2 20 h, 50 °C
Reference
- Gold Catalysis: β-Ketonaphthalenes via Molecular Gymnastics of 1,6-Diyne-4-en-3-ols, Advanced Synthesis & Catalysis, 2013, 355(9), 1755-1761
Production Method 4
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, reflux
Reference
- Mechanistic Insight into Transition Metal-Catalyzed Reaction of Enynal/Enynone with Alkenes: Metal-Dependent Reaction Pathway, Journal of Organic Chemistry, 2014, 79(13), 6113-6122
Production Method 5
Reaction Conditions
1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; rt; 6 - 18 h, 70 °C; 70 °C → rt
Reference
- Efficient Pathway for the Preparation of Aryl(isoquinoline)iodonium(III) Salts and Synthesis of Radiofluorinated Isoquinolines, Angewandte Chemie, 2016, 55(39), 11882-11886
Production Method 6
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 3 h, rt
Reference
- Gold-Catalyzed Enynal and Enynol Coupling by Selectively Steering Two Transient Vinyl-Gold Intermediates, Organic Letters, 2022, 24(50), 9296-9300
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 6 - 24 h, 60 °C
Reference
- Visible-Light-Promoted Generation of α-Ketoradicals from Vinyl-bromides and Molecular Oxygen: Synthesis of Indenones and Dihydroindeno[1,2-c]chromenes, Angewandte Chemie, 2017, 56(36), 10928-10932
Production Method 8
Reaction Conditions
1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 50 °C
Reference
- Metal-free benzannulation of 1,7-diynes towards unexpected 1-aroyl-2-naphthaldehydes and their application in fused aza-heterocyclic synthesis, Chemical Communications (Cambridge, 2017, 53(23), 3369-3372
Production Method 9
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 5 min, rt; 8 - 12 h, 50 °C
Reference
- Copper(I)-catalyzed synthesis of benzo[b]fluorenes by the cascade reactions of 2-alkynylbenzaldehyde N-tosylhydrazones and aromatic terminal alkynes, Journal of Organic Chemistry, 2022, 87(23), 16011-16018
Production Method 10
Reaction Conditions
1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 8 h, 80 °C
Reference
- Silver/Rhodium Relay Catalysis Enables C-H Functionalization of In Situ Generated Isoquinolines with Sulfoxonium Ylides: Construction of Hexahydrodibenzo[a,g]quinolizine Scaffolds, Advanced Synthesis & Catalysis, 2021, 363(10), 2664-2669
Production Method 11
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, reflux
Reference
- Zinc-Catalyzed Tandem Diels-Alder Reactions of Enynals with Alkenes: Generation and Trapping of Cyclic o-Quinodimethanes (o-QDMs), Advanced Synthesis & Catalysis, 2016, 358(16), 2684-2691
Production Method 12
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 3 - 6 h, 50 °C
Reference
- A CuBr-mediated aerobic reaction of 2-alkynylbenzaldehydes and primary amines: synthesis of 4-bromoisoquinolones, Chemical Communications (Cambridge, 2012, 48(61), 7634-7636
Production Method 13
Reaction Conditions
1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 2 min, rt
1.2 Catalysts: Cuprous iodide ; 24 h, 50 °C
1.2 Catalysts: Cuprous iodide ; 24 h, 50 °C
Reference
- Gold-Catalyzed Reaction of ortho-Alkynylarylaldehydes with Conjugated Dienes: An Efficient Access to Highly Strained Tetracyclic Bridgehead Olefins, Chemistry - A European Journal, 2016, 22(27), 9125-9129
Production Method 14
Reaction Conditions
Reference
- An efficient synthesis of 6-benzyl-2-arylthieno[2,3-d]pyrimidin-4(3H)-ones catalyzed by HCl involving a Friedel-Crafts alkylation reaction, Journal of Heterocyclic Chemistry, 2020, 57(11), 3970-3979
Production Method 15
Reaction Conditions
1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 12 h, 50 °C
Reference
- Palladium- and Copper-Catalyzed Solution Phase Synthesis of a Diverse Library of Isoquinolines, Journal of Combinatorial Chemistry, 2009, 11(6), 1061-1065
Production Method 16
Reaction Conditions
1.1 Catalysts: Palladium diacetate , Cuprous iodide Solvents: Triethylamine ; rt
1.2 24 h, 80 °C
1.2 24 h, 80 °C
Reference
- Indium(III)-Catalyzed Tandem Reaction with Alkynylbenzaldehydes and Alkynylanilines to Heteroaromatic Compounds, Journal of Organic Chemistry, 2008, 73(13), 5135-5138
Production Method 17
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; 5 min, rt
1.2 rt → 70 °C
1.2 rt → 70 °C
Reference
- Merging Gold and Organocatalysis: A Facile Asymmetric Synthesis of Annulated Pyrroles, Chemistry - A European Journal, 2014, 20(14), 3917-3921
Production Method 18
Reaction Conditions
1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 5 min, rt
1.2 Catalysts: Cuprous iodide ; 4 - 16 h, rt → 50 °C
1.2 Catalysts: Cuprous iodide ; 4 - 16 h, rt → 50 °C
Reference
- Solution-Phase Parallel Synthesis of a Diverse Library of 1,2-Dihydroisoquinolines, ACS Combinatorial Science, 2011, 13(3), 265-271
Production Method 19
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 5 min
1.2 18 h, 50 °C
1.2 18 h, 50 °C
Reference
- The Chameleonic Nature of the Nitro Group Applied to a Base-Promoted Cascade Reaction To Afford Indane-Fused Dihydrofurans, Journal of Organic Chemistry, 2023, 88(13), 8150-8162
Production Method 20
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Triethylamine ; 5 min, rt
1.2 Catalysts: Cuprous iodide ; 5 min, rt
1.3 12 h, 60 °C
1.2 Catalysts: Cuprous iodide ; 5 min, rt
1.3 12 h, 60 °C
Reference
- Triflic acid-Mediated Expedient Synthesis of Benzo[a]fluorenes and Fluorescent Benzo[a]fluorenones, Advanced Synthesis & Catalysis, 2018, 360(7), 1453-1465
5-fluoro-2-(2-phenylethynyl)benzaldehyde Raw materials
5-fluoro-2-(2-phenylethynyl)benzaldehyde Preparation Products
5-fluoro-2-(2-phenylethynyl)benzaldehyde Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
943835-77-6 (5-fluoro-2-(2-phenylethynyl)benzaldehyde) Related Products
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- 63082-45-1(4-Fluoro-2-methylbenzaldehyde)
- 22062-53-9(5-Fluoro-2-methylbenzaldehyde)
- 1322091-22-4(4-Fluoro-2-(p-tolylethynyl)benzaldehyde)
- 1189207-30-4(4-Fluoro-2-(phenylethynyl)benzaldehyde)
- 1015731-79-9(2-ethynyl-5-fluorobenzaldehyde)
- 749874-24-6(2-Ethynyl-4-fluorobenzaldehyde)
- 925441-35-6(4-Fluoro-2,6-dimethylbenzaldehyde)
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